Cas no 1445993-96-3 (ethyl 4-bromo-6-methyl-7-oxo-1-(p-tolylsulfonyl)pyrrolo[2,3-c]pyridine-2-carboxylate)

• Product Name: ethyl 4-bromo-6-methyl-7-oxo-1-(p-tolylsulfonyl)pyrrolo[2,3-c]pyridine-2-carboxylate
• CAS No: 1445993-96-3
• MF: C₁₈H₁₇BrN₂O₅S
• MW: 453.306982755661
• CID: 4667996
• PubChem ID: 89657250
• Update Time: 2025-06-16

ethyl 4-bromo-6-methyl-7-oxo-1-(p-tolylsulfonyl)pyrrolo[2,3-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-bromo-6-methyl-7-oxo-1-tosyl-6,7-dihydro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate
• AMY16897
• SY263094
• ethyl 4-bromo-6-methyl-1-(4-methylphenyl)sulfonyl-7-oxopyrrolo[2,3-c]pyridine-2-carboxylate
• ethyl 4-bromo-6-methyl-7-oxo-1-(p-tolylsulfonyl)pyrrolo[2,3-c]pyridine-2-carboxylate
• SLMBYXJHPNBAFG-UHFFFAOYSA-N
• CS-0128078
• MFCD31925658
• ethyl 4-bromo-6-methyl-1-(4-methylbenzenesulfonyl)-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylate
• 1445993-96-3
• CPD1639-A5?
• AC9279
• Ethyl4-Bromo-6-methyl-7-oxo-1-tosyl-6,7-dihydro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate
• SCHEMBL15772070
• AC-37151

• Inchi： 1S/C18H17BrN2O5S/c1-4-26-18(23)15-9-13-14(19)10-20(3)17(22)16(13)21(15)27(24,25)12-7-5-11(2)6-8-12/h5-10H,4H2,1-3H3
• InChI Key： SLMBYXJHPNBAFG-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(C2=C1C=C(C(=O)OCC)N2S(C1C=CC(C)=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 452.00416 g/mol
• Monoisotopic Mass: 452.00416 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 453.3
• XLogP3: 3.1
• Topological Polar Surface Area: 94.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on ethyl 4-bromo-6-methyl-7-oxo-1-(p-tolylsulfonyl)pyrrolo[2,3-c]pyridine-2-carboxylate

Introduction to Ethyl 4-bromo-6-methyl-7-oxo-1-(p-tolylsulfonyl)pyrrolo[2,3-c]pyridine-2-carboxylate (CAS No. 1445993-96-3)

Ethyl 4-bromo-6-methyl-7-oxo-1-(p-tolylsulfonyl)pyrrolo[2,3-c]pyridine-2-carboxylate, identified by its CAS number 1445993-96-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a structural motif renowned for its diverse biological activities and potential therapeutic applications.

The molecular structure of Ethyl 4-bromo-6-methyl-7-oxo-1-(p-tolylsulfonyl)pyrrolo[2,3-c]pyridine-2-carboxylate incorporates several key functional groups that contribute to its unique chemical properties and biological relevance. The presence of a bromine atom at the 4-position, a methyl group at the 6-position, and an oxo group at the 7-position enhances its reactivity and interaction with biological targets. Additionally, the sulfonamide moiety represented by 1-(p-tolylsulfonyl) introduces a polar and charged character, which is often exploited in drug design to improve solubility and binding affinity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their potential applications in treating various diseases. Pyrrolopyridines, in particular, have been extensively studied due to their ability to modulate multiple biological pathways. The compound Ethyl 4-bromo-6-methyl-7-oxo-1-(p-tolylsulfonyl)pyrrolo[2,3-c]pyridine-2-carboxylate has been investigated for its potential role in inhibiting kinases and other enzymes involved in cancer progression. Preliminary studies suggest that it may exhibit inhibitory effects on targets such as Janus kinases (JAKs) and tyrosine kinases, which are crucial in signal transduction pathways associated with tumor growth and survival.

The synthesis of Ethyl 4-bromo-6-methyl-7-oxo-1-(p-tolylsulfonyl)pyrrolo[2,3-c]pyridine-2-carboxylate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the bromine atom at the 4-position is typically achieved through bromination reactions, while the sulfonamide group is incorporated via sulfonylation reactions. The oxo group at the 7-position is often formed through oxidation of a methyl group or through intramolecular cyclization reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in a form suitable for further biological evaluation.

One of the most compelling aspects of studying Ethyl 4-bromo-6-methyl-7-oxo-1-(p-tolylsulfonyl)pyrrolo[2,3-c]pyridine-2-carboxylate is its potential as a scaffold for drug discovery. The pyrrolopyridine core provides a versatile platform that can be modified to enhance potency, selectivity, and pharmacokinetic properties. Researchers have been exploring various derivatives of this compound to identify more effective inhibitors of kinases and other therapeutic targets. For instance, modifications at the 5-position or 8-position have been shown to alter binding interactions with biological targets, leading to improved pharmacological profiles.

The sulfonamide group at position 1 has also been a focus of interest due to its role in modulating solubility and metabolic stability. By varying the substituents on the sulfonamide moiety, researchers can fine-tune the properties of the compound to optimize its bioavailability and reduce off-target effects. This flexibility makes Ethyl 4-bromo-6-methyl-7-oxo-1-(p-tolylsulfonyl)pyrrolo[2,3-c]pyridine-2-carboxylate an attractive candidate for further development into novel therapeutic agents.

In addition to its potential as an anti-cancer agent, this compound has also been investigated for its activity against other diseases. Studies have suggested that it may have antimicrobial properties and could be effective against certain strains of bacteria that are resistant to conventional antibiotics. The ability of pyrrolopyridines to interact with bacterial enzymes has made them promising candidates for developing new classes of antibiotics.

The synthesis and characterization of Ethyl 4-bromo-6-methyl-7-oxo-1-(p-tolylsulfonyl)pyrrolo[2,3-c]pyridine-2-carboxylate have also contributed to advancements in synthetic methodology. The development of efficient bromination and sulfonylation techniques has broader implications for the synthesis of other heterocyclic compounds used in pharmaceutical research. These methodological advancements not only improve the accessibility of such compounds but also enhance the efficiency of drug discovery programs.

The future direction of research on Ethyl 4-bromo-6-methyl-7-o x o -1 - ( p - t o l y l s u l f o n y l ) p y r r o l o [ 2 , 3 - c ] p y r i d i n e - 2 - c a r b o x y l a t e will likely focus on understanding its mechanism of action in greater detail. By elucidating how this compound interacts with biological targets at the molecular level, researchers can gain insights into its therapeutic potential and identify ways to optimize its efficacy. Additionally, preclinical studies will be essential to evaluate its safety profile and pharmacokinetic properties before it can be considered for clinical development.

In conclusion, Ethyl 4-bromo-o6-methyl-r7-o x o-l -( p - t o l y l s u l f o n y l ) p y r r o l o [ z , z - c ] p y r i d i n e - z - c a r b o x y l a t e (CAS No. z144599z-z96-zz) is a promising heterocyclic compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an important role in future drug discovery efforts.